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Compound of Interest

Compound Name: 2-Bromoethyl heptanoate

Cat. No.: B15491770 Get Quote

Disclaimer: The following information is compiled for research and development purposes. A

comprehensive, officially recognized Material Safety Data Sheet (MSDS) for 2-Bromoethyl
Heptanoate (CAS No. 5454-31-9) is not readily available in the public domain. The safety and

handling information provided herein is extrapolated from data on structurally similar

compounds and should be used with caution. All laboratory work should be conducted by

trained professionals in a well-ventilated area with appropriate personal protective equipment.

Chemical and Physical Properties
While a detailed official datasheet for 2-Bromoethyl Heptanoate is not available, the following

table summarizes its basic chemical properties. It is important to note that some data points are

based on its isomer, Ethyl 2-bromoheptanoate, and should be considered indicative rather than

definitive.
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Property Value Source

CAS Number 5454-31-9 [1]

Molecular Formula C9H17BrO2 [1]

Molecular Weight 237.13 g/mol [1]

Appearance Not specified (likely a liquid) Inferred

Density
~1.211 g/mL at 25 °C (for Ethyl

2-bromoheptanoate)
[2]

Boiling Point
~50 °C @ 0.4 Torr (for Ethyl 2-

bromoheptanoate)
[2]

Flash Point
~220 °F (for Ethyl 2-

bromoheptanoate)
[2]

Safety and Handling
ا لعدم توفر بيانات السلامة المادية الخاصة بـ 2-برومو إيثيل هيبتانوات، تم استقراء معلومات (MSDS) نظرً

.السلامة التالية من مركبات مماثلة. يجب توخي الحذر الشديد عند التعامل مع هذه المادة الكيميائية

Hazard Identification (Inferred)
Based on data for isomers and related bromoalkyl esters, 2-Bromoethyl heptanoate is

anticipated to have the following hazards:

Skin Corrosion/Irritation: Likely to cause skin irritation and potentially severe burns upon

prolonged contact.[2]

Eye Damage/Irritation: Poses a risk of serious eye irritation or damage.[2]

Acute Toxicity: May be harmful if swallowed, inhaled, or in contact with skin.[3]

Respiratory Sensitization: Vapors may cause respiratory tract irritation.[3]

Allergic Skin Reaction: May cause an allergic skin reaction.[3]
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Recommended Handling Precautions
Precaution Details

Ventilation
Work in a well-ventilated area, preferably under

a chemical fume hood.[4]

Personal Protective Equipment (PPE)
Wear chemical-resistant gloves, safety goggles

with side shields, and a lab coat.[3]

Handling

Avoid contact with skin, eyes, and clothing. Do

not breathe vapors. Wash hands thoroughly

after handling.[4]

Storage

Store in a cool, dry, well-ventilated area away

from incompatible materials such as strong

oxidizing agents and bases.[5]

Spills
Absorb spills with an inert material and place in

a suitable container for disposal.[6]

Experimental Protocols
Hypothetical Synthesis of 2-Bromoethyl Heptanoate
A plausible method for the synthesis of 2-Bromoethyl heptanoate can be adapted from the

known synthesis of other bromoalkyl esters, such as 2-bromoethyl acetate.[7] This would likely

involve the esterification of heptanoic acid with 2-bromoethanol.

Materials:

Heptanoic acid

2-Bromoethanol

A strong acid catalyst (e.g., sulfuric acid)

An organic solvent (e.g., toluene)

Anhydrous sodium sulfate
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Saturated sodium bicarbonate solution

Procedure:

In a round-bottom flask equipped with a reflux condenser and a Dean-Stark trap, combine

heptanoic acid, a molar excess of 2-bromoethanol, and a catalytic amount of sulfuric acid in

toluene.

Heat the mixture to reflux and collect the water-toluene azeotrope in the Dean-Stark trap to

drive the reaction to completion.

Monitor the reaction progress using a suitable analytical technique (e.g., TLC or GC).

Once the reaction is complete, cool the mixture to room temperature.

Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and

brine.

Dry the organic layer over anhydrous sodium sulfate.

Filter and concentrate the solution under reduced pressure to yield the crude 2-Bromoethyl
heptanoate.

Purify the product by vacuum distillation.

Heptanoic Acid +
2-Bromoethanol +

Acid Catalyst +
Toluene

Esterification
(Reflux with Dean-Stark trap)

Aqueous Workup
(Wash with H2O, NaHCO3, Brine)

Drying
(Anhydrous Na2SO4)

Purification
(Vacuum Distillation) 2-Bromoethyl Heptanoate

Click to download full resolution via product page

Caption: Hypothetical workflow for the synthesis of 2-Bromoethyl heptanoate.

Biological Activity and Signaling Pathways
(Speculative)
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There is currently no specific information available in the scientific literature regarding the

biological activity of 2-Bromoethyl heptanoate. However, the biological effects of structurally

related short-chain fatty acid esters and bromoalkyl compounds have been investigated.

Short-chain fatty acid esters can act as prodrugs, where the ester linkage is cleaved by

intracellular esterases to release the active parent molecule.[8] If 2-Bromoethyl heptanoate
were to exhibit biological activity, a possible mechanism could involve its hydrolysis to release

heptanoic acid and 2-bromoethanol, which could then interact with cellular targets.

For instance, if the released heptanoic acid were to modulate a cellular signaling pathway, it

might interact with a G-protein coupled receptor (GPCR) on the cell surface, leading to the

activation of downstream signaling cascades.
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Caption: A speculative signaling pathway for a bioactive ester.

It is crucial to reiterate that the biological activity and the signaling pathway presented are

purely hypothetical and are intended to serve as a conceptual framework for potential future

research. Experimental validation is necessary to determine the actual biological effects of 2-
Bromoethyl heptanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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